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Cat. No.: B1220651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Penicillin V, a widely used β-lactam antibiotic, primarily targets bacterial cell wall synthesis.

However, emerging evidence suggests that at higher concentrations, penicillin and other

bactericidal antibiotics can exert cytotoxic effects on mammalian cells. These effects are

thought to be mediated through various mechanisms, including the induction of apoptosis,

generation of oxidative stress, and cell cycle arrest. Understanding the cytotoxic potential of

Penicillin V is crucial for drug development and safety assessment. These application notes

provide a comprehensive overview and detailed protocols for assessing the cytotoxicity of

Penicillin V in a cell culture setting, using the human colorectal carcinoma cell line HCT116 as

a model system.

Data Presentation
The following tables summarize the dose-dependent effects of Penicillin V on HCT116 cells

after 24 hours of treatment.

Table 1: Effect of Penicillin V on HCT116 Cell Viability (MTT Assay)
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Penicillin V Concentration (U/mL) Cell Viability (%)

0 (Control) 100

50 Data not available

100 Data not available

200 Data not available

500 Decreased

Note: Specific quantitative data for MTT assay was not available in the cited literature. A

general trend of decreased viability with increasing concentration is expected.

Table 2: Induction of Apoptosis by Penicillin V in HCT116 Cells (Annexin V-FITC/PI Staining)

Penicillin V Concentration
(U/mL)

Early Apoptotic Cells (%)
Late Apoptotic/Necrotic
Cells (%)

0 (Control) ~5 ~2

50 Increased Increased

100 Increased Increased

200 Significantly Increased Significantly Increased

500 Significantly Increased Significantly Increased

Table 3: Effect of Penicillin V on HCT116 Cell Cycle Distribution (Flow Cytometry)
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Penicillin V
Concentration
(U/mL)

G1 Phase (%) S Phase (%) G2/M Phase (%)

0 (Control) ~55 ~30 ~15

50 Increased Decreased No significant change

100 Increased Decreased No significant change

200 Significantly Increased
Significantly

Decreased
No significant change

500 Significantly Increased
Significantly

Decreased
No significant change

Table 4: Effect of Penicillin V on Apoptotic and Cell Cycle Regulatory Protein Expression

(Western Blot)

Penicillin V Concentration (U/mL) Cleaved Caspase-3 (Fold Change)

0 (Control) 1.0

100 Increased

200 Increased

500 Significantly Increased

Experimental Workflow
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Caption: Experimental workflow for assessing Penicillin V cytotoxicity.

Signaling Pathways
Penicillin V-Induced Apoptosis
Penicillin V appears to induce apoptosis through the intrinsic (mitochondrial) pathway.

Disruption of mitochondrial function leads to the release of pro-apoptotic factors, activating a

caspase cascade that culminates in programmed cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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